Cas no 2137627-80-4 (1-(3-methoxyphenyl)-N-methylethane-1-sulfonamide)

• Product Name: 1-(3-methoxyphenyl)-N-methylethane-1-sulfonamide
• CAS No: 2137627-80-4
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5286212
• PubChem ID: 165443631
• Update Time: 2025-11-06

1-(3-methoxyphenyl)-N-methylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-N-methylethane-1-sulfonamide
• EN300-680162
• 2137627-80-4

• Inchi： 1S/C10H15NO3S/c1-8(15(12,13)11-2)9-5-4-6-10(7-9)14-3/h4-8,11H,1-3H3
• InChI Key： PQUUBEQBRPKVIC-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=C(C=1)OC)(NC)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 1-(3-methoxyphenyl)-N-methylethane-1-sulfonamide

1-(3-Methoxyphenyl)-N-Methylethane-1-Sulfonamide: A Comprehensive Overview

1-(3-Methoxyphenyl)-N-Methylethane-1-Sulfonamide, also known by its CAS number 2137627-80-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of sulfonamides, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a sulfonamide group attached to a substituted ethane chain, with a methoxyphenyl group providing additional functionality.

The synthesis of 1-(3-Methoxyphenyl)-N-Methylethane-1-Sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. This intermediate is then reacted with an amine to form the sulfonamide. The presence of the methoxy group on the phenyl ring introduces steric and electronic effects that can influence the compound's reactivity and solubility properties. Recent studies have explored the use of this compound as a building block for more complex molecules, particularly in drug discovery efforts targeting various therapeutic areas.

In terms of physical properties, 1-(3-Methoxyphenyl)-N-Methylethane-1-Sulfonamide exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its solubility characteristics make it suitable for applications where controlled release or targeted delivery is desired. Additionally, the compound has been shown to possess moderate stability under physiological conditions, which is a critical factor for its potential use in pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into the compound's interaction with biological targets, such as enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the potential of 1-(3-Methoxyphenyl)-N-Methylethane-1-Sulfonamide as a lead compound for developing inhibitors of certain kinase enzymes, which are implicated in cancer progression.

The application of 1-(3-Methoxyphenyl)-N-Methylethane-1-Sulfonamide extends beyond pharmaceuticals. In materials science, this compound has been investigated as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an attractive candidate for polymerization reactions. Furthermore, recent research has explored its use in catalysis, where it has been employed as an organocatalyst in asymmetric synthesis reactions.

In conclusion, 1-(3-Methoxyphenyl)-N-Methylethane-1-Sulfonamide, CAS number 2137627-80-4, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.